4-{[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile

• IUPAC Name: 4-[[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C18H20FN5/c1-13-17(19)18(22-14(2)21-13)24-9-7-23(8-10-24)12-16-5-3-15(11-20)4-6-16/h3-6H,7-10,12H2,1-2H3
• InChI Key: IUAYOULSWGSJES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)N2CCN(CC2)CC3=CC=C(C=C3)C#N)F
• Molecular Formula: C18H20FN5
• Molecular Weight: 325.4 g/mol

Description

The compound “4-{[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring which is a six-membered ring with two nitrogen atoms, a piperazine ring which is a six-membered ring containing two nitrogen atoms, and a benzonitrile group which is a benzene ring attached to a nitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrimidine and piperazine rings, along with the benzonitrile group, would all contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. The nitrile group in the benzonitrile part could undergo reactions such as hydrolysis or reduction. The pyrimidine ring might participate in nucleophilic substitution reactions, especially at the position activated by the fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrile group and the potential for hydrogen bonding in the pyrimidine and piperazine rings could affect its solubility in different solvents.

Safety and Hazards

As with any chemical compound, handling “4-{[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile” would require appropriate safety precautions. Without specific data, it’s hard to comment on the exact toxicity or hazards associated with this compound.

Future Directions

The study and development of novel organic compounds like this one is a key part of medicinal chemistry and drug discovery. Future research could explore its potential biological activity, optimize its synthesis, and investigate its mechanism of action.